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Compound of Interest

Compound Name: 3-Nitro-1,8-naphthalic anhydride

Cat. No.: B047068

Technical Guide: 3-Nitro-1,8-naphthalic
Anhydride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Nitro-1,8-naphthalic anhydride,
a key chemical intermediate in the development of fluorescent probes and therapeutic agents.
This document outlines its chemical properties, detailed synthesis protocols, and its
applications in biomedical research, with a focus on the mechanisms of action of its derivatives.

Core Compound Properties

3-Nitro-1,8-naphthalic anhydride is a versatile building block in organic synthesis. Its
chemical and physical properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b047068?utm_src=pdf-interest
https://www.benchchem.com/product/b047068?utm_src=pdf-body
https://www.benchchem.com/product/b047068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 3027-38-1 [LI2]031[41[5]116]
Molecular Formula C12H5NOs [21[3]1[41[5]
Molecular Weight 243.17 g/mol [1112]131[5]
Light yellow to beige or light
Appearance
brown powder
Melting Point 247°C to 254°C [7]

N Insoluble in water; slightly
Solubility _ [7]
soluble in ethanol

Synthesis and Derivatization

The primary route for the synthesis of 3-Nitro-1,8-naphthalic anhydride is through the
electrophilic nitration of 1,8-naphthalic anhydride.[1] This compound serves as a precursor for a
wide array of functional derivatives, primarily through reactions at its anhydride group and
modifications involving the nitro group.

Experimental Protocol: Synthesis of 3-Nitro-1,8-
naphthalic Anhydride

This protocol is based on the nitration of 1,8-naphthalic anhydride using a nitrating mixture.

Materials:

1,8-naphthalic anhydride

Concentrated sulfuric acid (H2S0a4)

Sodium nitrate (NaNO3s)

Chlorobenzene

e Ice
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Procedure:

In a suitable reaction vessel, dissolve 1,8-naphthalic anhydride in concentrated sulfuric acid.
o Add sodium nitrate as the nitrating reagent to the solution at room temperature.

« Stir the reaction mixture for approximately 3 hours to ensure complete conversion.

» Pour the reaction mixture into ice water to precipitate the product.

« Filter the precipitate, wash it thoroughly with water, and dry it.

» Recrystallize the crude product from chlorobenzene to obtain pure 3-Nitro-1,8-naphthalic
anhydride.[3]

A key transformation of 3-Nitro-1,8-naphthalic anhydride is its reduction to 3-amino-1,8-
naphthalic anhydride, a precursor for many dyes and fluorescent compounds.[1]

Experimental Workflow: Synthesis of 3-Nitro-1,8-
naphthalic Anhydride and Derivatives
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Caption: Synthetic pathways from 1,8-naphthalic anhydride.

Applications in Drug Development and Research

Derivatives of 3-Nitro-1,8-naphthalic anhydride, particularly 3-nitro-1,8-naphthalimides, have
shown significant potential as antitumor agents.[6] These compounds can induce DNA damage
and inhibit topoisomerase I, leading to cell cycle arrest and apoptosis in cancer cells.[6]
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Mechanism of Action of a 3-Nitro-1,8-naphthalimide
Derivative (Compound 1a)

Studies on a specific derivative, designated as compound 1a, have elucidated its mechanism
of action in T-24 cancer cells.[6] This compound induces G2-phase cell cycle arrest and
apoptosis through the modulation of several key regulatory proteins.
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Caption: Signaling pathway of a 3-nitro-1,8-naphthalimide derivative.

The upregulation of yH2AX is a marker of DNA double-strand breaks.[6] This DNA damage,
along with topoisomerase | inhibition, triggers G2-phase arrest, which is mediated by the
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increased expression of Cyclin B1, cdc2-pTy, and Weel.[6] The induction of p21 further
contributes to cell cycle arrest.[6] Concurrently, the compound promotes apoptosis by
increasing the pro-apoptotic protein Bax and decreasing the anti-apoptotic protein Bcl-2,
leading to the release of cytochrome c.[6]

Conclusion

3-Nitro-1,8-naphthalic anhydride is a valuable scaffold in medicinal chemistry and materials
science. Its straightforward synthesis and the tunability of its derivatives make it an attractive
starting point for the development of novel therapeutics and functional materials. The insights
into the mechanism of action of its naphthalimide derivatives provide a strong rationale for their
further investigation as potential anticancer agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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